Cas no 828928-22-9 (Benzeneethanamine,4-(aminomethyl)-b-phenyl- (9CI))

Benzeneethanamine,4-(aminomethyl)-b-phenyl- (9CI) structure
828928-22-9 structure
Product Name:Benzeneethanamine,4-(aminomethyl)-b-phenyl- (9CI)
CAS No:828928-22-9
MF:C15H18N2
MW:226.316823482513
CID:720121
PubChem ID:53429078
Update Time:2025-04-19

Benzeneethanamine,4-(aminomethyl)-b-phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,4-(aminomethyl)-b-phenyl- (9CI)
    • 2-[4-(aminomethyl)phenyl]-2-phenylethanamine
    • 828928-22-9
    • DTXSID10700044
    • 2-(4-(AMINOMETHYL)PHENYL)-2-PHENYLETHANAMINE
    • 2-[4-(Aminomethyl)phenyl]-2-phenylethan-1-amine
    • Inchi: 1S/C15H18N2/c16-10-12-6-8-14(9-7-12)15(11-17)13-4-2-1-3-5-13/h1-9,15H,10-11,16-17H2
    • InChI Key: SFBZZBYOHMABHK-UHFFFAOYSA-N
    • SMILES: NCC(C1C=CC=CC=1)C1C=CC(CN)=CC=1

Computed Properties

  • Exact Mass: 226.146998583g/mol
  • Monoisotopic Mass: 226.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52Ų

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